Ethyl 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C7H10N2O3/c1-2-12-6(10)5-3-8-7(11)9-4-5/h3H,2,4H2,1H3,(H2,8,9,11)
• InChI Key: DYEUWQNJWMPQAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC(=O)NC1
• Molecular Formula: C7H10N2O3
• DSSTOX Substance ID: DTXSID60445635
• Molecular Weight: 170.17 g/mol
• CAS RN: 33458-27-4

Description

Ethyl 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. These compounds exhibit a wide spectrum of biological activities. They have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The reaction mixture was cooled to room temperature, and the obtained solid was filtered, washed with cold water, and dried under vacuum to afford pure intermediate ethyl 4- (4-substituted phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate.

Molecular Structure Analysis

The dihydropyrimidine ring adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Chemical Reactions Analysis

The synthesis of this compound involves a stirred solution of substituted aldehyde, ethyl acetoacetate, and urea in ethanol. This mixture is treated with concentrated hydrochloric acid and heated to reflux.

Physical And Chemical Properties Analysis

This compound is a white to almost white powder. It has a melting point of 208°C. Its molecular formula is C14H16N2O3 and its molecular weight is 260.293 g/mol.

Scientific Research Applications

Microwave-Mediated Synthesis

A study by Harikrishnan et al. (2013) demonstrated the use of ethyl 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in a microwave-mediated, catalyst- and solvent-free regioselective Biginelli reaction. This method synthesized a series of novel tetrahydropyrimidines efficiently (Harikrishnan, Rajesh, Perumal, & Almansour, 2013).

Reactions and Synthesis

Kappe and Roschger (1989) investigated various reactions of 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, studying the site of methylation and acylation, synthesis of thiazines, and formation of indeno[1,2-d]pyrimidines, which highlighted the compound's versatility in chemical synthesis (Kappe & Roschger, 1989).

Reaction Pathway Analysis

Fesenko et al. (2010) explored the dramatic effects of thiophenol on the reaction pathway of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, revealing insights into ring expansion versus nucleophilic substitution reactions (Fesenko, Trafimova, Cheshkov, & Shutalev, 2010).

Aza-Wittig Reaction

Lebed' et al. (2009) reported the formation of imidazo[1,5-c]pyrimidine derivatives using ethyl 2-oxo-6-[(triphenyl-λ5-phosphanylidene)aminomethyl]-1,2,3,4-tetrahydropyrimidine-5-carboxylates in an aza-Wittig reaction followed by intramolecular cyclization (Lebed', Kos, Polovinko, Tolmachev, & Vovk, 2009).

Crystal Structure Analysis

The crystal structures of various derivatives of this compound have been determined, providing valuable insights into the molecular and conformational properties of these compounds (Kurbanova, Kurbanov, Askerov, Allakhverdiev, Khrustalev, & Magerramov, 2009).

Ionic Liquid Mediated Synthesis

Nikalje et al. (2017) utilized ionic liquids in the synthesis of novel chromone-pyrimidine coupled derivatives, highlighting the compound's role in creating biologically active substances (Nikalje, Tiwari, Seijas Vazquez, & Vázquez-Tato, 2017).

Thermodynamic Properties

Klachko et al. (2020) investigated the combustion energies and thermodynamic properties of ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate and its derivatives, crucial for understanding its stability and reactivity (Klachko, Matiychuk, Sobechko, Serheyev, & Tishchenko, 2020).

Mechanism of Action

Target of Action

Ethyl 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a nitrogen-rich heterocyclic compound . It has been found to have multiple therapeutic and pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory action . It also includes the adrenergic receptor antagonists for prostatic hyperplasia treatment .

Mode of Action

The compound interacts with its targets through a variety of mechanisms. For instance, it has been found to inhibit β-glucuronidase activity , which is an important approach for the treatment of several diseases .

Biochemical Pathways

The compound affects various biochemical pathways. For instance, it has been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . This suggests that it may play a role in modulating inflammatory responses.

Result of Action

The compound exhibits promising neuroprotective and anti-inflammatory properties . Among the synthesized compounds, some showed significant anti-neuroinflammatory properties . They exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its synthesis involves environmentally benign mild reaction conditions, aerobic conditions, and shorter reaction time . These factors could potentially influence the compound’s action, efficacy, and stability.

Safety and Hazards

This compound may cause skin and eye irritation. Therefore, it is recommended to wear protective gloves, eye protection, and face protection when handling it. If it comes into contact with the skin or eyes, it should be washed off with plenty of soap and water.